Cas no 313404-23-8 (N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide)

• Product Name: N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide
• CAS No: 313404-23-8
• MF: C₂₁H₁₃N₃OS
• MW: 355.412422895432
• CID: 6336057
• PubChem ID: 1548718
• Update Time: 2025-11-06

N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide
• F0161-0087
• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide
• Oprea1_698431
• AKOS001223218
• 313404-23-8
• Z28300922
• N-(4-(4-cyanophenyl)thiazol-2-yl)-2-naphthamide

• Inchi： 1S/C21H13N3OS/c22-12-14-5-7-16(8-6-14)19-13-26-21(23-19)24-20(25)18-10-9-15-3-1-2-4-17(15)11-18/h1-11,13H,(H,23,24,25)
• InChI Key： QIKXROJFNRTGHT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C#N)=CC=2)N=C1NC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 355.07793322g/mol
• Monoisotopic Mass: 355.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide

N-4-(4-Cyanophenyl)-1,3-Thiazol-2-Ylnaphthalene-2-Carboxamide: A Comprehensive Overview

The compound CAS No 313404-23-8, also known as N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

Structural Features and Properties

The molecular structure of N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide is characterized by a naphthalene ring system fused with a thiazole heterocycle. The presence of a cyano group (-CN) at the 4-position of the phenyl ring introduces additional electronic effects, enhancing the compound's reactivity and stability. The carboxamide group (-CONH-) further contributes to the molecule's versatility by enabling various chemical interactions and modifications. These structural features make the compound an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

Synthesis and Characterization

The synthesis of CAS No 313404-23-8 involves a multi-step process that typically begins with the preparation of the naphthalene derivative. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate the formation of the thiazole ring system. The characterization of the compound is carried out using advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy), ensuring precise identification of the molecular structure.

Applications in Pharmaceutical Research

One of the most promising applications of N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide lies in the field of pharmaceuticals. The compound has shown potential as a lead molecule in drug discovery programs targeting various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, making it a valuable tool for developing novel therapeutic agents. Additionally, its unique pharmacokinetic properties suggest that it could be optimized for improved bioavailability and efficacy.

Environmental Impact and Toxicological Studies

As with any new chemical entity, understanding the environmental impact and toxicological profile of CAS No 313404-23-8 is crucial. Recent research has focused on evaluating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings indicate that the compound exhibits low toxicity under standard test conditions; however, further studies are required to fully assess its environmental safety. These investigations are essential for ensuring responsible use and minimizing ecological risks associated with its production and application.

Future Directions and Research Opportunities

The future of N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide lies in exploring its full potential across diverse fields. Ongoing research aims to uncover new synthetic pathways that enhance scalability while reducing costs. Furthermore, collaborations between academic institutions and industry partners are expected to drive innovation in its application across sectors such as biotechnology and materials science. By leveraging cutting-edge technologies like artificial intelligence for drug design and high-throughput screening, researchers can unlock new possibilities for this versatile compound.

In conclusion, CAS No 313404-23-8, or N-4-(4-cyanophenyl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide, represents a significant advancement in modern chemistry. Its unique structure, coupled with promising functional properties, positions it as a key player in various scientific disciplines. As research continues to unfold its capabilities, this compound is poised to make meaningful contributions to both academic knowledge and industrial applications.